Cas no 1806427-36-0 (3-Dimethylamino-2-(trifluoromethoxy)benzyl chloride)

• Product Name: 3-Dimethylamino-2-(trifluoromethoxy)benzyl chloride
• CAS No: 1806427-36-0
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 4980376
• Update Time: 2025-05-21

3-Dimethylamino-2-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Dimethylamino-2-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C10H11ClF3NO/c1-15(2)8-5-3-4-7(6-11)9(8)16-10(12,13)14/h3-5H,6H2,1-2H3
• InChI Key： ONACWYATRXHLKI-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1OC(F)(F)F)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 3.6
• Topological Polar Surface Area: 12.5

Additional information on 3-Dimethylamino-2-(trifluoromethoxy)benzyl chloride

Comprehensive Overview of 3-Dimethylamino-2-(trifluoromethoxy)benzyl chloride (CAS No. 1806427-36-0)

3-Dimethylamino-2-(trifluoromethoxy)benzyl chloride (CAS No. 1806427-36-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and dimethylamino functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining electron-donating and electron-withdrawing substituents, makes it particularly valuable for designing compounds with tailored properties.

The growing interest in fluorinated compounds and their applications in drug discovery has positioned 3-Dimethylamino-2-(trifluoromethoxy)benzyl chloride as a key building block. Researchers are increasingly exploring its potential in developing central nervous system (CNS) therapeutics, given the ability of trifluoromethoxy groups to enhance blood-brain barrier penetration. Additionally, its role in crop protection chemicals aligns with the global demand for sustainable agricultural solutions.

From a synthetic chemistry perspective, the compound's benzyl chloride moiety offers excellent reactivity for nucleophilic substitution reactions, enabling the creation of diverse derivatives. This property is particularly relevant in medicinal chemistry, where researchers frequently modify such intermediates to optimize drug candidates' pharmacokinetic profiles. The dimethylamino group further contributes to the molecule's versatility, serving as both a hydrogen bond acceptor and a site for further functionalization.

The compound's thermal stability and solubility profile make it suitable for various reaction conditions, addressing common challenges in process chemistry. Recent publications highlight its use in developing protease inhibitors and kinase modulators, reflecting the pharmaceutical industry's focus on targeted therapies. Moreover, its application in material science demonstrates the expanding utility of such fluorinated aromatic compounds beyond traditional medicinal applications.

Quality control of 3-Dimethylamino-2-(trifluoromethoxy)benzyl chloride requires rigorous analytical methods, typically involving HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure the compound meets the stringent purity standards demanded by pharmaceutical intermediates. The development of robust synthetic routes to this compound remains an active area of research, with recent advances focusing on green chemistry principles and catalytic processes to improve yield and reduce environmental impact.

As the chemical industry continues to prioritize sustainable synthesis, 3-Dimethylamino-2-(trifluoromethoxy)benzyl chloride represents an important case study in balancing reactivity with environmental considerations. Its growing presence in patent literature underscores its commercial potential, particularly in developing next-generation pharmaceuticals and specialty chemicals. The compound's unique combination of structural features ensures it will remain relevant in cutting-edge chemical research for years to come.